Cas no 1261464-35-0 (3-Hydroxy-4'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl)

• Product Name: 3-Hydroxy-4'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl
• CAS No: 1261464-35-0
• MF: C₁₄H₈F₆O₂
• MW: 322.202545166016
• CID: 4991936
• Update Time: 2025-10-25

3-Hydroxy-4'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8F6O2/c15-13(16,17)12-10(2-1-3-11(12)21)8-4-6-9(7-5-8)22-14(18,19)20/h1-7,21H
• InChI Key： UVNBYYHZEKJDBW-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CC=1C1C=CC(=CC=1)OC(F)(F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 359
• XLogP3: 5.3
• Topological Polar Surface Area: 29.5

Additional information on 3-Hydroxy-4'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl

Comprehensive Overview of 3-Hydroxy-4'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl (CAS No. 1261464-35-0)

The compound 3-Hydroxy-4'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl, identified by its CAS No. 1261464-35-0, is a specialized biphenyl derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of trifluoromethoxy and trifluoromethyl groups, make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. This article delves into its properties, applications, and relevance in contemporary scientific discourse, addressing common queries such as "What are the uses of 3-Hydroxy-4'-(trifluoromethoxy)biphenyl?" and "How does CAS 1261464-35-0 contribute to drug discovery?".

From a chemical perspective, 3-Hydroxy-4'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl exhibits remarkable stability and reactivity due to its fluorinated substituents. These groups enhance its lipophilicity, making it an ideal candidate for medicinal chemistry applications where membrane permeability is critical. Researchers frequently explore its potential as a building block for small-molecule inhibitors and ligands, particularly in targeting enzymes or receptors associated with inflammatory and metabolic disorders. The compound's CAS No. 1261464-35-0 is often cited in patents and journals focusing on structure-activity relationship (SAR) studies.

In the context of green chemistry and sustainable synthesis, 3-Hydroxy-4'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl aligns with the growing demand for eco-friendly intermediates. Its fluorine-rich structure can reduce metabolic degradation, thereby minimizing environmental persistence—a topic frequently searched by professionals in pharmaceutical manufacturing and environmental science. Questions like "How to synthesize trifluoromethylated biphenyls sustainably?" highlight the intersection of this compound with modern industrial trends.

The compound's role in material science is equally noteworthy. Its aromatic core and electron-withdrawing groups make it a candidate for organic electronics, such as OLEDs and conductive polymers. Searches for "fluorinated biphenyls in optoelectronics" underscore its relevance in this niche. Additionally, its thermal stability and solubility profile are frequently analyzed in high-performance material research.

Analytical techniques for characterizing CAS No. 1261464-35-0, including NMR spectroscopy and mass spectrometry, are well-documented. These methods address common laboratory queries like "How to confirm the purity of 3-Hydroxy-4'-(trifluoromethoxy)biphenyl?" or "What solvents are compatible with this compound?". Such details are crucial for quality control in research and development settings.

In summary, 3-Hydroxy-4'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl (CAS No. 1261464-35-0) is a multifaceted compound with applications spanning drug design, agrochemicals, and advanced materials. Its fluorinated architecture and versatile reactivity position it at the forefront of innovation in these fields. By addressing trending search terms and industry pain points, this overview aims to serve as a comprehensive resource for scientists and stakeholders alike.